Cas no 1462885-86-4 ((1-Fluorocyclopropyl)methanamine hydrochloride)

• Product Name: (1-Fluorocyclopropyl)methanamine hydrochloride
• CAS No: 1462885-86-4
• MF: C₄H₉ClFN
• MW: 125.572363615036
• MDL: MFCD28538970
• CID: 4601312
• PubChem ID: 84716063
• Update Time: 2025-11-02

(1-Fluorocyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-fluorocyclopropyl)methanamine hydrochloride
• (1-FLUOROCYCLOPROPYL)METHANAMINE HCL
• (1-fluorocyclopropyl)methanamine;hydrochloride
• C-(1-Fluoro-cyclopropyl)-methylamine hydrochloride
• (1-fluorocyclopropyl)methanaminehydrochloride
• AKOS024124298
• 1-(1-Fluorocyclopropyl)methanamine HCl
• SY325432
• MFCD28538970
• 1462885-86-4
• AS-79484
• P18486
• SCHEMBL17700384
• CS-0184415
• EN300-1071968
• 1-(1-fluorocyclopropyl)methanamine hydrochloride
• DB-145646
• (1-Fluorocyclopropyl)methanamine hydrochloride

• MDL： MFCD28538970
• Inchi： 1S/C4H8FN.ClH/c5-4(3-6)1-2-4;/h1-3,6H2;1H
• InChI Key： CJNXPJIBUMQIEK-UHFFFAOYSA-N
• SMILES： Cl.FC1(CN)CC1

Computed Properties

• Exact Mass: 125.0407551 g/mol
• Monoisotopic Mass: 125.0407551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 58.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 125.57

Additional information on (1-Fluorocyclopropyl)methanamine hydrochloride

Research Brief on (1-Fluorocyclopropyl)methanamine Hydrochloride (CAS: 1462885-86-4): Recent Advances and Applications

(1-Fluorocyclopropyl)methanamine hydrochloride (CAS: 1462885-86-4) is a fluorinated cyclopropylamine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique fluorocyclopropyl moiety, has shown promise as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, oncology, and infectious diseases. The incorporation of fluorine atoms into drug candidates often enhances their metabolic stability, bioavailability, and binding affinity, making (1-Fluorocyclopropyl)methanamine hydrochloride a valuable intermediate in pharmaceutical research.

One of the key areas of research involving (1-Fluorocyclopropyl)methanamine hydrochloride is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the fluorocyclopropyl group has been shown to improve the selectivity and potency of kinase inhibitors. Recent publications have highlighted the use of this compound in the development of inhibitors targeting EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase), which are implicated in various cancers. The fluorinated cyclopropylamine moiety contributes to the optimal spatial orientation of the inhibitor within the kinase binding pocket, thereby enhancing therapeutic efficacy.

In addition to its applications in oncology, (1-Fluorocyclopropyl)methanamine hydrochloride has been investigated for its potential in CNS drug development. The blood-brain barrier (BBB) penetration of fluorinated compounds is often superior to their non-fluorinated counterparts, making this compound a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and depression. Recent preclinical studies have demonstrated that derivatives of (1-Fluorocyclopropyl)methanamine exhibit favorable pharmacokinetic properties, including improved brain uptake and reduced clearance rates. These findings underscore the compound's potential as a key intermediate in the design of next-generation CNS therapeutics.

The synthetic routes to (1-Fluorocyclopropyl)methanamine hydrochloride have also been a focus of recent research. Efficient and scalable methods for its production are critical to meet the growing demand in pharmaceutical development. Recent advancements in fluorination techniques, such as the use of electrophilic fluorinating reagents and transition metal-catalyzed reactions, have enabled more efficient synthesis of this compound. These methods not only improve yield and purity but also reduce the environmental impact associated with traditional fluorination processes. Researchers have also explored the use of continuous flow chemistry to optimize the production of (1-Fluorocyclopropyl)methanamine hydrochloride, further enhancing its accessibility for large-scale applications.

Another emerging area of interest is the application of (1-Fluorocyclopropyl)methanamine hydrochloride in the development of antiviral agents. The COVID-19 pandemic has underscored the need for novel antiviral compounds, and fluorinated molecules have shown potential in this regard. Recent studies have investigated the incorporation of the fluorocyclopropylamine moiety into protease inhibitors, which are critical for targeting viral replication. Preliminary results suggest that these derivatives exhibit enhanced binding to viral proteases and improved resistance profiles, making them promising candidates for further development.

In conclusion, (1-Fluorocyclopropyl)methanamine hydrochloride (CAS: 1462885-86-4) represents a highly versatile and valuable intermediate in medicinal chemistry. Its applications span across multiple therapeutic areas, including oncology, CNS disorders, and antiviral research. Recent advancements in synthetic methodologies and a deeper understanding of its pharmacological properties have further solidified its role in drug discovery. As research continues to uncover new possibilities for this compound, it is expected to remain a focal point in the development of innovative therapeutics. Future studies will likely explore its potential in other disease areas and further optimize its synthetic routes to meet the demands of the pharmaceutical industry.